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Compound of Interest

Compound Name: Manganese;tetrahydrate

Cat. No.: B074611

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of
manganese(ll) sulfate tetrahydrate (MnSOa4-4H20), a compound of interest in various chemical
and pharmaceutical applications. This document details the experimental protocols for its
synthesis and crystallographic analysis, presents key structural data in a clear, tabular format,
and visualizes the experimental workflow and structural relationships.

Introduction

Manganese(ll) sulfate tetrahydrate, known mineralogically as ilesite, is a hydrated inorganic
salt. Understanding its precise three-dimensional atomic arrangement is crucial for predicting
its chemical behavior, stability, and potential interactions in various systems. This guide is
based on the single-crystal X-ray diffraction study conducted by Held and Bohaty in 2002,
which provided a definitive determination of its crystal structure.

Experimental Protocols
Crystal Synthesis

Single crystals of manganese(ll) sulfate tetrahydrate were synthesized via a controlled
neutralization reaction followed by heating.

Methodology:
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e An aqueous solution is prepared containing sulfuric acid, manganese(ll) sulfate
monohydrate, and ethylenediamine in a 1:1:1 molar ratio.

e The solution is heated to 340 K (67 °C).
e Upon cooling, single crystals of MNSOa4-4H20 precipitate from the solution.

e Due to the instability of the tetrahydrate form in air, the obtained crystals should be stored in
an inert liquid, such as paraffin oil, to prevent dehydration.

Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure was performed using single-crystal X-ray diffraction.
Methodology:

o Crystal Mounting: A suitable single crystal of MnSOa4-4H20 was selected and mounted on a
goniometer head.

» Data Collection:
o Diffractometer: Nonius KappaCCD diffractometer
o Radiation Source: Mo Ka radiation (A = 0.71073 A)
o Temperature: Data was collected at a constant temperature of 293 K.

o Data Processing: The collected diffraction data was processed to yield a set of unique
reflections.

e Structure Solution and Refinement:

o

The crystal structure was solved using direct methods with the SHELXS97 software.

o

The structural model was then refined using the SHELXL97 software.

[¢]

Molecular graphics were generated using ORTEPIII.
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Data Presentation
The crystallographic data for manganese(ll) sulfate tetrahydrate is summarized in the following

tables.

Crystal Data and Structure Refinement
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Parameter Value
Chemical Formula MnSOa4:4H20
Formula Weight 223.07 g/mol
Crystal System Monoclinic
Space Group P21/n

Unit Cell Dimensions

a 5.9783(1) A
b 13.8090(2) A
C 8.0481(1) A
a 90°

B 90.800(1)°

y 90°

Volume 664.13(2) A3
Z (Formula units/cell) 4

Calculated Density 2.229 g/cm3
Absorption Coefficient () 2.659 mm~1
F(000) 452

Data Collection

Temperature 293 K
Radiation Mo Ka (A = 0.71073 A)
Refinement

R-factor 0.027
wR-factor 0.073
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Selected Bond Lengths and Angles

The coordination environment of the manganese(ll) ion and the geometry of the sulfate anion
are presented below.

Bond Length (A) Angle Angle (°)
Manganese

Coordination

Mn—O1 2.172(2) 01—Mn—O02 91.59(7)
Mn—O2 2.171(2) 01—Mn—O05 89.10(7)
Mn—O5 2.158(2) 01—Mn—O06 177.30(8)
Mn—O6 2.195(2) 01—Mn—O07 88.34(8)
Mn—O7 2.180(2) 01—Mn—O08 90.13(7)
Mn—O8 2.172(2) 02—Mn—O05 178.50(8)
Sulfate Geometry

s—o1 1.485(2) 01—S—02 109.47(9)
S—02 1.480(2) 01—S—03 109.52(10)
S—03 1.481(2) 01—S—04 109.43(10)
S—04 1.465(2) 02—S—03 109.49(10)
02—S—04 109.51(9)

03—S—04 109.27(10)

Visualization of Workflows and Relationships

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and structural analysis of

manganese(ll) sulfate tetrahydrate.
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Experimental workflow for MNSO4-4H20 analysis.
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Structural Relationship Diagram

This diagram shows the logical relationship between the chemical formula, crystal system, and
space group of manganese(ll) sulfate tetrahydrate.
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Structural hierarchy of MNSOa4-4H20.

 To cite this document: BenchChem. [In-Depth Technical Guide: Crystal Structure Analysis of
Manganese(ll) Sulfate Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b074611#manganese-ii-sulfate-tetrahydrate-crystal-
structure-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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